Cas no 2319-97-3 (Tricyclo[9.3.1.14,8]hexadeca-1(15),4,6,8(16),11,13-hexaene)

• Product Name: Tricyclo[9.3.1.14,8]hexadeca-1(15),4,6,8(16),11,13-hexaene
• CAS No: 2319-97-3
• MF: C₁₆H₁₆
• MW: 208.298244476318
• CID: 255890
• PubChem ID: 137543
• Update Time: 2025-04-19

Tricyclo[9.3.1.14,8]hexadeca-1(15),4,6,8(16),11,13-hexaene Chemical and Physical Properties

Names and Identifiers

• Tricyclo[9.3.1.14,8]hexadeca-1(15),4,6,8(16),11,13-hexaene
• (2.2)Metacyclophane
• Di-1,3-xylylene
• Di-m-xylylene
• Tricyclo(9.3.1.14,8)hexadeca-1(15),4,6,8(16),11,13-hexaene
• Triple-layered-(2.2)metacyclophane
• (2.2)METACYCLOPHANE [MI]
• 2319-97-3
• [2.2]-metacyclophane
• InChI=1/C16H16/c1-3-13-7-9-15-5-2-6-16(12-15)10-8-14(4-1)11-13/h1-6,11-12H,7-10H
• M-DIXYLYLENE
• Q27259951
• tricyclo[9.3.1.1~4,8~]hexadeca-1(15),4,6,8(16),11,13-hexaene
• 4L50998TFS
• 1,3-CARBOPHANE
• BI-M-XYLYLENE
• UNII-4L50998TFS
• Triple-layered-[2.2]metacyclophane
• Tricyclo[9.3.1.14,4,6,8(16),11,13-hexaene
• NSC-106252
• NSC 106252
• NSC106252
• DTXSID40177765
• [2.2]Metacyclophane
• tricyclo[9.3.1.1~4,8~]hexadeca-1(15),4(16),5,7,11,13-hexaene

• Inchi： 1S/C16H16/c1-3-13-7-9-15-5-2-6-16(12-15)10-8-14(4-1)11-13/h1-6,11-12H,7-10H2
• InChI Key： COTONUHLIMVDNV-UHFFFAOYSA-N
• SMILES： C1C2C=CC=C(C=2)CCC2C=CC=C(C=2)C1

Computed Properties

• Exact Mass: 208.12528
• Monoisotopic Mass: 208.125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.9900 (rough estimate)
• Boiling Point: 282.51°C (rough estimate)
• Flash Point: 151.9°C
• Refractive Index: 1.6420 (estimate)
• PSA: 0
• LogP: 3.57040